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Compound Name: sec-Butyl Crotonate

Cat. No.: B082481 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
sec-Butyl crotonate, a clear, colorless liquid with a fruity odor, is an organic ester with

significant applications in the fragrance, flavor, and chemical synthesis industries. This

technical guide provides an in-depth overview of its chemical and physical properties, a

detailed experimental protocol for its synthesis, and essential safety and handling information.

The primary CAS number for sec-Butyl crotonate is 10371-45-6.[1][2] Another CAS number,

44917-51-3, is also associated with this compound.[3][4]

Chemical and Physical Properties
The following tables summarize the key quantitative data for sec-butyl crotonate, providing a

comprehensive overview of its physical and chemical characteristics.

Table 1: General Properties
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Property Value Reference

CAS Number 10371-45-6 [1][2]

Alternate CAS Number 44917-51-3 [3][4]

Molecular Formula C₈H₁₄O₂ [1][2][3]

Molecular Weight 142.20 g/mol [1][2]

Appearance Colorless liquid TCI

Table 2: Physical Properties
Property Value Unit Reference

Density 0.89 g/cm³ [2]

Boiling Point 166 °C [2]

Flash Point 57.4 °C [3]

Vapor Pressure 1.788 mmHg at 25°C [3]

Refractive Index 1.4261 at 25°C [5]

XLogP3 2.5 [3]

Table 3: Safety Information
Hazard Statement GHS Classification

Precautionary
Statements

Reference

H226: Flammable

liquid and vapor

Flammable liquids,

Category 3

P210, P233, P240,

P241, P242, P243,

P280,

P303+P361+P353,

P370+P378,

P403+P235, P501

[1][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/5366041
https://buyersguidechem.com/chemicalproperty_432418429512.html
https://www.lookchem.com/ProductWholeProperty_LCPL333333.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C44917513
https://pubchem.ncbi.nlm.nih.gov/compound/5366041
https://buyersguidechem.com/chemicalproperty_432418429512.html
https://www.lookchem.com/ProductWholeProperty_LCPL333333.htm
https://pubchem.ncbi.nlm.nih.gov/compound/5366041
https://buyersguidechem.com/chemicalproperty_432418429512.html
https://buyersguidechem.com/chemicalproperty_432418429512.html
https://buyersguidechem.com/chemicalproperty_432418429512.html
https://www.lookchem.com/ProductWholeProperty_LCPL333333.htm
https://www.lookchem.com/ProductWholeProperty_LCPL333333.htm
https://orgsyn.org/demo.aspx?prep=CV5P0762
https://www.lookchem.com/ProductWholeProperty_LCPL333333.htm
https://pubchem.ncbi.nlm.nih.gov/compound/5366041
https://www.tcichemicals.com/BE/en/sds/C1184_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Synthesis of sec-Butyl
Crotonate via Fischer Esterification
This section details the methodology for the synthesis of sec-butyl crotonate from crotonic

acid and sec-butyl alcohol, a classic example of Fischer esterification.[5]

Materials:

Crotonic acid (3 moles, 258 g)

sec-Butyl alcohol (5 moles, 370 g)

Concentrated sulfuric acid (6-7 mL)

Benzene (300 mL)

10% Sodium carbonate solution

Saturated sodium chloride solution

Anhydrous magnesium sulfate

Boiling chips

Equipment:

2-L round-bottomed flask

Water separator (Dean-Stark apparatus)

Reflux condenser

Heating mantle

Separatory funnel

Distillation apparatus
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Procedure:

To a 2-L round-bottomed flask, add 258 g (3 moles) of crotonic acid, 370 g (5 moles) of sec-

butyl alcohol in which 6–7 mL of concentrated sulfuric acid has been dissolved, and 300 mL

of benzene.[5]

Add a few boiling chips to the flask.

Fit the flask with a water separator and a reflux condenser.

Heat the mixture to reflux and continue for approximately 12 hours, or until water is no longer

collected in the separator.[5] Around 65 mL of water should be collected.[5]

Allow the reaction mixture to cool to room temperature.

Dilute the cooled mixture with 200 mL of ether.

Transfer the mixture to a separatory funnel and wash with a 10% sodium carbonate solution

until the aqueous layer is neutral to litmus paper.

Wash the organic layer with a saturated sodium chloride solution.

Dry the organic layer over anhydrous magnesium sulfate.

Distill off the solvent.

Fractionally distill the remaining ester under reduced pressure. The product, sec-butyl
crotonate, will distill at 74–75°C/30 mm Hg or 83–84°C/45 mm Hg.[5] The expected yield is

between 360–390 g.[5]

Synthesis Workflow
The following diagram illustrates the experimental workflow for the synthesis of sec-butyl
crotonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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